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Compound of Interest

Compound Name: 4-Chloro-2-nitroanisole

Cat. No.: B146433

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chloro-2-nitroanisole, focusing
on its synthetic preparation and physicochemical properties. As a key intermediate in the
synthesis of various pharmaceuticals and fine chemicals, a thorough understanding of its
synthesis is crucial for researchers in organic and medicinal chemistry.

Natural Occurrence

4-Chloro-2-nitroanisole is a synthetic compound and is not known to occur naturally.[1] Its
presence in the environment is solely due to its industrial synthesis and use as a chemical
intermediate.

Synthesis of 4-Chloro-2-nitroanisole

The synthesis of 4-Chloro-2-nitroanisole is primarily achieved through two main synthetic
routes:

¢ Route 1: Williamson Ether Synthesis from 4-chloro-2-nitrophenol. This is a classical and
widely used method for the preparation of ethers.

¢ Route 2: Electrophilic Aromatic Substitution (Nitration) of 4-chloroanisole. This method
involves the direct nitration of the aromatic ring of 4-chloroanisole.
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Synthesis Route 1: Williamson Ether Synthesis

This method involves the deprotonation of 4-chloro-2-nitrophenol to form a phenoxide, which
then acts as a nucleophile to attack a methylating agent.
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Reaction Setup

1. Mix 4-chloro-2-nitrophenal,
K2COs, and Acetone
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2. Add Methyl lodide
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4. Cool to Room Temperature
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5. Filter Solids
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6. Evaporate Solvent
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7. Recrystallize Crude Product

Pure 4-Chloro-2-nitroanisole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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